Cas no 1198286-65-5 (3,3-diethylpiperidine hydrochloride)

• Product Name: 3,3-diethylpiperidine hydrochloride
• CAS No: 1198286-65-5
• MF: C₉H₂₀ClN
• MW: 177.71480178833
• MDL: MFCD11840376
• CID: 4576989
• PubChem ID: 49759252
• Update Time: 2025-11-02

3,3-diethylpiperidine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3,3-Diethylpiperidine hydrochloride
• 3,3-diethylpiperidine hydrochloride

• MDL： MFCD11840376
• Inchi： 1S/C9H19N.ClH/c1-3-9(4-2)6-5-7-10-8-9;/h10H,3-8H2,1-2H3;1H
• InChI Key： NPGBGSXEFDGSJB-UHFFFAOYSA-N
• SMILES： C(C1(CNCCC1)CC)C.Cl

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines

Additional information on 3,3-diethylpiperidine hydrochloride

Comprehensive Overview of 3,3-Diethylpiperidine Hydrochloride (CAS No. 1198286-65-5)

3,3-Diethylpiperidine hydrochloride (CAS No. 1198286-65-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound, a hydrochloride salt of 3,3-diethylpiperidine, is widely utilized in the synthesis of bioactive molecules and as a key intermediate in drug development. Its unique structural properties make it a valuable building block in medicinal chemistry, particularly for designing novel therapeutics targeting neurological and metabolic disorders.

The chemical structure of 3,3-diethylpiperidine hydrochloride features a piperidine ring substituted with two ethyl groups at the 3-position, enhancing its lipophilicity and bioavailability. Researchers often explore its potential in central nervous system (CNS) drug discovery, given its ability to cross the blood-brain barrier. Recent studies have highlighted its role in developing G protein-coupled receptor (GPCR) modulators, a hot topic in modern pharmacology due to their therapeutic potential in treating conditions like Parkinson's disease and depression.

In the context of green chemistry and sustainable synthesis, 3,3-diethylpiperidine hydrochloride is also being investigated for its compatibility with eco-friendly reaction conditions. With the growing demand for environmentally benign synthetic routes, this compound's versatility aligns well with industry trends. Its applications extend to catalysis and ligand design, where it serves as a chiral auxiliary in asymmetric synthesis—a critical area for producing enantiomerically pure pharmaceuticals.

Market insights reveal that 3,3-diethylpiperidine hydrochloride is increasingly sought after by contract research organizations (CROs) and pharmaceutical companies. The rise in neurodegenerative disease research and the push for precision medicine have further driven its demand. Analysts project steady growth in its market value, particularly in regions like North America and Europe, where drug discovery initiatives are robust.

From a regulatory perspective, 3,3-diethylpiperidine hydrochloride is compliant with major Good Manufacturing Practice (GMP) standards, ensuring its suitability for high-quality pharmaceutical production. Its stability under various storage conditions and compatibility with common solvents make it a reliable choice for industrial-scale applications. Researchers frequently inquire about its synthetic protocols and scaling-up challenges, reflecting its practical relevance in both academic and commercial settings.

In summary, 3,3-diethylpiperidine hydrochloride (CAS No. 1198286-65-5) stands out as a multifaceted compound with broad utility in drug discovery and organic synthesis. Its alignment with contemporary research trends—such as CNS therapeutics, sustainable chemistry, and GPCR targeting—ensures its continued prominence in scientific literature and industrial applications. As innovation in medicinal chemistry advances, this compound is poised to play an even more pivotal role in shaping future therapeutics.